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Compound of Interest

Compound Name: 2-Chloro-5-fluorobenzohydrazide
Cat. No.: B8139521
Get Quote

Executive Summary

2-Chloro-5-fluorobenzohydrazide is a critical pharmacophore scaffold used in the synthesis
of heterocycles, particularly 1,3,4-oxadiazoles and pyrazoles, which are prevalent in kinase
inhibitors and antimicrobial agents. Its specific halogenation pattern—an ortho-chloro group
providing steric bulk and metabolic resistance, combined with a meta-fluoro group for electronic
modulation—makes it a high-value intermediate in structure-activity relationship (SAR) studies.

This guide provides the physicochemical baseline, validated synthetic protocols, and quality
control workflows necessary for the reliable generation and characterization of this compound.

Physicochemical Specifications

The following data represents the consensus physicochemical profile. Note that hydrazides are
thermally labile; boiling point determination is generally not feasible due to decomposition.
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Property

Specification / Value

Notes

Chemical Name

2-Chloro-5-

fluorobenzohydrazide

Not widely listed (Derivative of

Precursor Acid CAS: 2252-50-
8

CAS Number

CAS 2252-50-8)
Molecular Formula C7HsCIFN20
Molecular Weight 188.59 g/mol

Melting Point (MP)

138 — 142 °C (Typical)

Sharp melting range indicates
high purity.[1][2] Broadening
(>2°C) suggests residual

hydrazine or acid.

Boiling Point (BP)

N/A (Decomposes)

Theoretical prediction: ~340°C.
Practical: Decomposes
>200°C.

Solubility

DMSO, DMF, Methanol (Hot)

Poor solubility in water and

non-polar solvents (Hexane).

Appearance

White to off-white crystalline

solid

Yellowing indicates oxidation

or photo-degradation.

Critical Insight: Unlike simple aromatics, the melting point of benzohydrazides is highly sensitive

to the rate of heating due to potential thermal cyclization or dehydration in the capillary tube. A

heating rate of 2-3°C/min is recommended near the melt.

Synthetic Methodology & Reaction Engineering[3][4]

The synthesis of 2-Chloro-5-fluorobenzohydrazide is a two-step sequence starting from 2-

chloro-5-fluorobenzoic acid. Direct reaction of the acid with hydrazine is inefficient; the methyl
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ester intermediate is required for optimal yield.

Step 1: Methyl Ester Formation (Fischer Esterification)

o Reagents: 2-Chloro-5-fluorobenzoic acid, Methanol (excess), H2SOa (cat.) or SOCl=.

o Protocol: Reflux the acid in methanol with catalytic sulfuric acid for 4-6 hours. Monitor by TLC
(System: Hexane/EtOAc 4:1).

 Purification: Evaporate methanol, neutralize with NaHCOs, extract with EtOAc.

Step 2: Hydrazinolysis (The Critical Step)

o Reagents: Methyl 2-chloro-5-fluorobenzoate, Hydrazine Hydrate (80% or 64-65% aq.),
Ethanol/Methanol.

o Stoichiometry: Use 3.0 - 4.0 equivalents of hydrazine hydrate.

o Why? A large excess prevents the formation of the symmetrical dimer (N,N'-bis(2-chloro-5-
fluorobenzoyl)hydrazine), a common insoluble impurity.

e Protocol:

[¢]

Dissolve the ester in ethanol (0.5 M concentration).

o

Add hydrazine hydrate slowly at room temperature.

o

Heat to reflux for 3—5 hours.

[¢]

Work-up: Cool to 0-5°C. The product usually crystallizes out. Filter and wash with cold
ethanol.

Reaction Workflow Diagram

The following Graphviz diagram illustrates the synthetic logic and critical control points (CCPs).
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Start: 2-Chloro-5-fluorobenzoic acid
(CAS 2252-50-8)

l

Step 1: Esterification
(MeOH / H2S04 / Reflux)

CCP: Remove excess acid
(Wash w/ NaHCO3)

Intermediate:
Methyl 2-chloro-5-fluorobenzoate

Step 2: Hydrazinolysis
(NH2NH2:H20 / EtOH)

CCP: Excess Hydrazine (3-4 eq)
to prevent Dimer formation

Isolation: Cool to 0°C
Filter & Wash (Cold EtOH)

Final Product:

2-Chloro-5-fluorobenzohydrazide

Click to download full resolution via product page
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Caption: Synthetic pathway emphasizing Critical Control Points (CCP) to minimize impurity
formation.

Quality Control & Validation

To ensure the material is suitable for downstream medicinal chemistry applications, the
following validation protocol is required.

A. Melting Point Determination (Capillary Method)

e Preparation: Dry the sample under vacuum at 40°C for 2 hours to remove solvent traces
(solvent depression is common).

o Apparatus: Calibrated melting point apparatus (e.g., Buchi or Stuart).
¢ Ramp: Fast ramp (10°C/min) to 120°C, then slow ramp (1°C/min) to melt.

e Acceptance Criteria: 138-142°C. A range >2°C indicates the need for recrystallization
(Ethanol/Water).

B. 1H NMR Validation (DMSO-d6)

Distinctive signals confirm the hydrazide structure:
e 09.4-9.6 ppm (s, 1H): -CONH- (Amide proton).
e 0 4.4-4.6 ppm (s, 2H): -NHz (Amino protons, broad singlet).

o Aromatic Region: Three protons corresponding to the 1,2,5-substitution pattern.

C. Impurity Profile (HPLC)

e Column: C18 Reverse Phase.
o Mobile Phase: Gradient Acetonitrile/Water (0.1% Formic Acid).
o Detection: UV @ 254 nm.

o Common Impurity: The corresponding carboxylic acid (hydrolysis product) will elute earlier
(more polar) than the hydrazide.
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Safety & Handling (HSE)

Hazard Classification: Hydrazides are potential skin sensitizers and irritants.
GHS Signal: WARNING.[2]
H-Statements: H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (STOT SE).

Decomposition: Do not heat above 200°C; hazardous fumes (NOx, HCI, HF) may form.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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